Cas no 178747-83-6 (4-fluoro-1,2-benzoxazol-3-one)

4-fluoro-1,2-benzoxazol-3-one structure
4-fluoro-1,2-benzoxazol-3-one structure
Product Name:4-fluoro-1,2-benzoxazol-3-one
CAS No:178747-83-6
MF:C7H4FNO2
MW:153.110565185547
MDL:MFCD18804910
CID:112965
PubChem ID:11815956
Update Time:2025-04-18

4-fluoro-1,2-benzoxazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-Fluorobenzo[d]isoxazol-3(2H)-one
    • 4-Fluoro-1,2-benzisoxazol-3(2H)-one
    • 1,2-Benzisoxazol-3(2H)-one,4-fluoro-
    • 4-fluoro-benzo[d]isoxazol-3-ol
    • 4-Fluorobenzo[d]isoxazol-3-ol
    • 3-hydroxy-4-fluoro-1,2-benzisoxazole
    • ANW-70487
    • Benzo[d]isoxazol-3-ol Derivative, 3b
    • CHEMBL506718
    • CTK8C3748
    • SureCN617995
    • 1,2-Benzisoxazol-3(2H)-one,4-fluoro-(9CI)
    • AK100152
    • BDBM23169
    • 4-fluoro-1,2-benzoxazol-3-ol
    • 4-fluoro-1,2-benzoxazol-3-one
    • LAMXJMFSONZHOP-UHFFFAOYSA-N
    • 4-Fluoro-1,2-benzisoxazol-3-ol
    • FCH3710784
    • 4-Fluoro-1,2-benzisoxazol
    • SY113965
    • CS-B1578
    • SCHEMBL617995
    • AKOS005264361
    • DTXSID70473429
    • 4-Fluorobenzisoxazol-3(2H)-one
    • 178747-83-6
    • A881371
    • MFCD18804910
    • AKOS016002768
    • DS-3479
    • EN300-318824
    • DB-349242
    • 4-FLUORO-2H-1,2-BENZOXAZOL-3-ONE
    • 1,2-Benzisoxazol-3(2H)-one, 4-fluoro-
    • MDL: MFCD18804910
    • Inchi: 1S/C7H4FNO2/c8-4-2-1-3-5-6(4)7(10)9-11-5/h1-3H,(H,9,10)
    • InChI Key: LAMXJMFSONZHOP-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1C(NO2)=O

Computed Properties

  • Exact Mass: 153.02260653g/mol
  • Monoisotopic Mass: 153.02260653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Density: 1.440±0.06 g/cm3 (20 ºC 760 Torr)
  • Melting Point: 201-205 ºC
  • Solubility: Slightly soluble (5.8 g/l) (25 º C)

4-fluoro-1,2-benzoxazol-3-one Security Information

4-fluoro-1,2-benzoxazol-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM131684-1g
4-fluorobenzo[d]isoxazol-3(2H)-one
178747-83-6 98%
1g
$337 2021-08-05
Chemenu
CM131684-5g
4-fluorobenzo[d]isoxazol-3(2H)-one
178747-83-6 98%
5g
$1074 2021-08-05
Ambeed
A172092-250mg
4-Fluorobenzo[d]isoxazol-3(2H)-one
178747-83-6 98%
250mg
$23.0 2025-02-22
Ambeed
A172092-1g
4-Fluorobenzo[d]isoxazol-3(2H)-one
178747-83-6 98%
1g
$85.0 2025-02-22
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NF943-200mg
4-fluoro-1,2-benzoxazol-3-one
178747-83-6 98%
200mg
640.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NF943-50mg
4-fluoro-1,2-benzoxazol-3-one
178747-83-6 98%
50mg
255.0CNY 2021-07-12
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD241140-100mg
4-Fluorobenzo[d]isoxazol-3(2H)-one
178747-83-6 98%
100mg
¥413 2021-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD241140-250mg
4-Fluorobenzo[d]isoxazol-3(2H)-one
178747-83-6 98%
250mg
¥551.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD241140-1g
4-Fluorobenzo[d]isoxazol-3(2H)-one
178747-83-6 98%
1g
¥1384.0 2022-03-01
Apollo Scientific
PC201177-100mg
4-Fluorobenzo[d]isoxazol-3(2H)-one
178747-83-6 98+%
100mg
£15.00 2025-02-21
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.